Cas no 51097-60-0 (4-Octenedial)
4-Octenedial structure
Product Name:4-Octenedial
CAS No:51097-60-0
MF:C8H12O2
MW:140.179682731628
CID:377041
PubChem ID:5283333
Update Time:2025-04-19
4-Octenedial Chemical and Physical Properties
Names and Identifiers
-
- 4-Octenedial
- Oct-4-ene-1,8-dial
- (4E)-oct-4-enedial
- EINECS 256-965-5
- LMFA06000038
- 51097-60-0
- CHEBI:195729
- (E)-oct-4-enedial
- SCHEMBL7574060
-
- Inchi: 1S/C8H12O2/c9-7-5-3-1-2-4-6-8-10/h1-2,7-8H,3-6H2/b2-1+
- InChI Key: IPKANKUZIOETCW-OWOJBTEDSA-N
- SMILES: O=CCC/C=C/CCC=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.08373
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1
- XLogP3: 0.3
Experimental Properties
- Density: 0.941
- Boiling Point: 231.3°Cat760mmHg
- Flash Point: 84.1°C
- Refractive Index: 1.444
- PSA: 34.14
4-Octenedial Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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